3,4-difluoro-2-methyl-1H-pyrrole

• Molecular Formula: C5H5F2N
• Molecular Weight: 117.10 g/mol
• IUPAC Name: 3,4-difluoro-2-methyl-1H-pyrrole
• InChI: InChI=1S/C5H5F2N/c1-3-5(7)4(6)2-8-3/h2,8H,1H3
• InChI Key: VDVPDGHMMDYSRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CN1)F)F

Description

3,4-Difluoro-2-methyl-1H-pyrrole is a fluorinated pyrrole derivative with the molecular formula C₅H₅F₂N (molecular weight: 117.10 g/mol). Pyrroles are five-membered aromatic heterocycles containing one nitrogen atom, widely utilized in pharmaceuticals, agrochemicals, and materials science due to their electronic and structural versatility. The introduction of fluorine atoms at the 3- and 4-positions and a methyl group at the 2-position likely enhances its metabolic stability, lipophilicity, and binding affinity in medicinal chemistry contexts .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key properties of 3,4-difluoro-2-methyl-1H-pyrrole and related pyrrole derivatives based on the evidence:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Properties/Applications	Source
3,4-Difluoro-2-methyl-1H-pyrrole	C₅H₅F₂N	117.10	2-methyl, 3,4-difluoro	Hypothesized use in kinase inhibitors¹	Inferred
3-Heptyl-1H-pyrrole	C₁₁H₁₉N	165.27	3-heptyl	Industrial solvent; moderate toxicity
2-(1-(4-amino-3-methyl-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-5-fluoro-3-(3-fluorophenyl)-4H-chromen-4-one	C₂₄H₁₈F₂N₆O₂	484.44	Fluorine, methyl, pyrazole-pyrimidine	Anticancer agent (kinase inhibition)
Methyl 4-(4-amino-1-(1-(5-fluoro-3-(3-fluorophenyl)-4-oxo-4H-chromen-2-yl)ethyl)-1H-pyrazolo[3,4-c]pyrimidin-3-yl)-3-fluorobenzoate	C₃₂H₂₂F₃N₅O₄	609.54	Multiple fluorine, methyl ester	High melting point (303–306°C); antitumor activity

¹ Inferred from structural analogs in and , where fluorinated pyrroles/pyrazoles are common in kinase inhibitors.

Key Observations:

Fluorination Effects: Fluorine atoms increase electronegativity and metabolic stability compared to non-fluorinated analogs like 3-heptyl-1H-pyrrole. For example, fluorinated chromenones in exhibit high melting points (303–306°C), likely due to strong intermolecular interactions (e.g., dipole-dipole, halogen bonding) . The electron-withdrawing nature of fluorine may enhance binding to hydrophobic enzyme pockets, as seen in pyrazolo-pyrimidine derivatives .

Methyl Substituent :

• The 2-methyl group in the target compound could sterically hinder undesired metabolic oxidation, a strategy observed in Example 33 (), where a methyl group on pyrazolo-pyrimidine improves pharmacokinetics.

Biological Activity :

• While 3,4-difluoro-2-methyl-1H-pyrrole itself lacks direct activity data, structurally related fluorinated pyrroles (e.g., pyrazolo-pyrimidines in and ) show antitumor and kinase-inhibiting properties. These compounds often target ATP-binding sites due to their planar aromatic systems .

Synthetic Challenges :

• Fluorinated pyrroles typically require specialized reagents (e.g., Selectfluor®) or transition-metal catalysis for regioselective fluorination, as implied by the use of palladium in Suzuki couplings ().